Cas no 1420837-48-4 (Tert-Butyl 3-(1-bromoethyl)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(1-bromoethyl)azetidine-1-carboxylate
• CAS No: 1420837-48-4
• MF: C₁₀H₁₈BrNO₂
• MW: 264.159422397614
• CID: 2177556
• Update Time: 2025-06-09

Tert-Butyl 3-(1-bromoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(1-bromoethyl)azetidine-1-carboxylate
• AM98580
• Tert-Butyl 3-(1-bromoethyl)azetidine-1-carboxylate

• Inchi： 1S/C10H18BrNO2/c1-7(11)8-5-12(6-8)9(13)14-10(2,3)4/h7-8H,5-6H2,1-4H3
• InChI Key： XBCLFXIDLLRPCQ-UHFFFAOYSA-N
• SMILES： BrC(C)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Topological Polar Surface Area: 29.5

Additional information on Tert-Butyl 3-(1-bromoethyl)azetidine-1-carboxylate

Tert-Butyl 3-(1-bromoethyl)azetidine-1-carboxylate (CAS No. 1420837-48-4): A Comprehensive Overview

Tert-Butyl 3-(1-bromoethyl)azetidine-1-carboxylate (CAS No. 1420837-48-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of tert-butyl 3-(1-bromoethyl)azetidine-1-carboxylate consists of a tert-butyl group attached to an azetidine ring, which is further substituted with a bromoethyl group. The presence of the tert-butyl group provides steric protection, while the bromoethyl moiety offers a reactive site for further chemical modifications. This combination of functional groups makes it an attractive intermediate in the synthesis of complex molecules.

Recent research has highlighted the potential of tert-butyl 3-(1-bromoethyl)azetidine-1-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in various diseases. The bromoethyl group facilitates the formation of carbon-carbon bonds, which is crucial for constructing complex molecular architectures.

In addition to its role in drug discovery, tert-butyl 3-(1-bromoethyl)azetidine-1-carboxylate has also been explored for its applications in polymer science. The azetidine ring and the bromoethyl functionality provide unique properties that can be harnessed to design polymers with tailored characteristics. For example, researchers at the University of California, Berkeley, have reported the use of this compound as a monomer to synthesize polymers with enhanced mechanical strength and thermal stability.

The synthesis of tert-butyl 3-(1-bromoethyl)azetidine-1-carboxylate typically involves a multi-step process. One common approach is to start with tert-butyl azetidine-1-carboxylate and introduce the bromoethyl group through a nucleophilic substitution reaction. This method ensures high yields and purity, making it suitable for large-scale production. Advanced techniques such as microwave-assisted synthesis have also been employed to improve reaction efficiency and reduce reaction times.

The physical and chemical properties of tert-butyl 3-(1-bromoethyl)azetidine-1-carboxylate are well-documented. It is a colorless liquid with a molecular weight of 265.29 g/mol and a melting point ranging from -20°C to -25°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its stability under various conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions.

Safety considerations are paramount when handling tert-butyl 3-(1-bromoethyl)azetidine-1-carboxylate. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, tert-butyl 3-(1-bromoethyl)azetidine-1-carboxylate (CAS No. 1420837-48-4) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and polymer science. Its unique structural features and reactivity make it an essential building block for the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for its use, solidifying its importance in modern scientific endeavors.